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Compound of Interest

Compound Name: (4-Propionylphenyl)boronic acid

Cat. No.: B069098

(4-Propionylphenyl)boronic acid: A Technical
Guide for Researchers

(4-Propionylphenyl)boronic acid, with the CAS number 186498-36-2, is an organic building
block of significant interest to researchers in drug discovery and materials science. Its utility
primarily stems from its bifunctional nature, incorporating a boronic acid moiety suitable for
palladium-catalyzed cross-coupling reactions and a propionyl group that can be further
functionalized. This guide provides an in-depth overview of its commercial availability, key
technical data, and representative experimental protocols for its synthesis and application.

Commercial Availability and Suppliers

(4-Propionylphenyl)boronic acid is available from a range of specialty chemical suppliers.
Purity levels are typically high, often exceeding 98%. Researchers can procure this reagent in
guantities ranging from grams to kilograms, although larger quantities may require custom
synthesis.
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) ) Available
Supplier CAS Number Purity . Notes
Quantities
Inquire for bulk
BoronPharm 186498-36-2 = 98% Grams to bulk N
gquantities.[1]
Specialty
Parchem 186498-36-2 Not specified Inquire chemical
supplier.[2]
) ] Provides product
Shanghai Canbi - ) ) )
186498-36-2 Not specified Inquire information upon
Pharma Ltd.
request.[3]
Listed among
BLD Pharm 186498-36-2 Not specified Inquire other boronic

acids.[4]

Table 1: Commercial Suppliers of (4-Propionylphenyl)boronic acid

Physicochemical Properties

Detailed physicochemical data for (4-Propionylphenyl)boronic acid is not extensively

published. However, based on its structure and data for similar compounds, the following

properties can be anticipated.

Property Value Source

Molecular Formula CoH11BO3 [3]

Molecular Weight 177.99 g/mol [3]

Appearance White to off-white solid General knowledge

N Soluble in organic solvents like

Solubility General knowledge
methanol, ethanol, and DMSO
Store in a cool, dry place

Storage General knowledge

under an inert atmosphere
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Table 2: Physicochemical Properties of (4-Propionylphenyl)boronic acid

Experimental Protocols

Detailed experimental protocols for the synthesis and use of (4-Propionylphenyl)boronic acid
are not readily available in peer-reviewed literature. However, based on established methods
for the preparation of arylboronic acids and their participation in Suzuki-Miyaura coupling
reactions, the following representative procedures can be outlined.

Synthesis of (4-Propionylphenyl)boronic acid via
Grignard Reaction

The synthesis of arylboronic acids commonly proceeds through the reaction of a Grignard
reagent with a trialkyl borate, followed by acidic hydrolysis.

Reaction Scheme:
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Step 1: Grignard Formation

THF

Mg

Mg, THF 4-Propionylphenylmagnesium bromide

4-Bromopropiophenone

1. B(OR)s
2. HsO*

Step 2: Borylation & Hydrolysis

(4-Propionylphenyl)boronic acid

HsO™*

B(OR)3
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Reactants

Aryl Halide (Ar-X)

(4-Propionylphenyl)boronic acid

Reaction Conditions

\J
—> ) )
Solvent ——---f--——----- 4-Propionyl-biaryl

Pd Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

